Cas no 31789-99-8 ((E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide)

• Product Name: (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide
• CAS No: 31789-99-8
• MF: C₂₀H₁₇N₃O₄S
• MW: 395.431683301926
• CID: 6340488
• PubChem ID: 5941427
• Update Time: 2025-06-08

(E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide
• 31789-99-8
• F0898-0008
• BIM-0006083.P001
• N'-(4-methylphenyl)sulfonyl-N-(3-nitrophenyl)benzenecarboximidamide
• Z56754557
• AKOS016874582
• (E)-N-(3-nitrophenyl)-N'-tosylbenzimidamide

• Inchi： 1S/C20H17N3O4S/c1-15-10-12-19(13-11-15)28(26,27)22-20(16-6-3-2-4-7-16)21-17-8-5-9-18(14-17)23(24)25/h2-14H,1H3,(H,21,22)
• InChI Key： OUQWYMQSPJQFGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(/N=C(\C1C=CC=CC=1)/NC1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 395.09397721g/mol
• Monoisotopic Mass: 395.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 113Ų

Additional information on (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide

Introduction to (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide (CAS No. 31789-99-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. One such compound, (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide, with the CAS number 31789-99-8, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction delves into the compound's chemical characteristics, synthetic pathways, and its relevance in contemporary research.

The molecular structure of (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide consists of a benzenecarboximidamide core, which is functionalized with a 4-methylbenzenesulfonyl group at one end and a 3-nitrophenyl group at the other. This bifunctional design not only imparts distinct electronic and steric properties but also opens up avenues for diverse chemical modifications. The presence of both sulfonyl and nitro groups enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel imidamide derivatives as potential therapeutic agents. The imidamide moiety is particularly interesting due to its ability to interact with biological targets in multiple ways, including hydrogen bonding and π-stacking interactions. These interactions are crucial for the design of high-affinity ligands for various biological processes. The specific substitution pattern in (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide makes it an attractive candidate for further exploration in drug discovery.

The synthesis of this compound involves a series of well-established organic reactions, including condensation, sulfonylation, and nitration steps. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has further refined the methodology, allowing for higher yields and purities. These advancements have made it feasible to produce sufficient quantities of the compound for both laboratory-scale studies and potential industrial applications.

One of the most compelling aspects of (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide is its potential as a scaffold for developing new drugs. Researchers have leveraged its structural features to design molecules with enhanced pharmacological properties. For instance, modifications at the sulfonyl and nitro positions can fine-tune the compound's solubility, bioavailability, and metabolic stability. Such tunability is essential for optimizing drug candidates for clinical use.

The compound's relevance extends beyond academic research; it has found applications in industrial settings as well. Its role as an intermediate in the synthesis of more complex pharmaceuticals underscores its importance in the chemical industry. Companies specializing in fine chemicals have integrated this compound into their product portfolios, recognizing its versatility and utility.

Recent studies have also highlighted the compound's potential in materials science. The unique electronic properties of its structure make it suitable for use in organic electronics and optoelectronic devices. Researchers are exploring its application in the development of new types of semiconductors and light-emitting materials, which could revolutionize various technological sectors.

The environmental impact of synthesizing and using (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide is another area of interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices, ensuring that the compound's production is both efficient and environmentally responsible.

In conclusion, (E)-N'-(4-methylbenzenesulfonyl)-N-(3-nitrophenyl)benzenecarboximidamide (CAS No. 31789-99-8) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers across various disciplines. As our understanding of its properties continues to grow, so too will its applications in advancing scientific knowledge and technological innovation.